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Compound of Interest

Compound Name:
4-Chloro-3,5-dibromo-tert-

butylbenzene

Cat. No.: B3070051 Get Quote

In the realm of organic chemistry, a molecular formula such as C10H11Br2Cl represents not a

single entity, but a multitude of possibilities. This formula dictates the atomic constitution—ten

carbon atoms, eleven hydrogen atoms, two bromine atoms, and one chlorine atom—but

remains silent on their spatial arrangement. This structural diversity gives rise to a vast number

of constitutional isomers, each a unique compound with its own distinct physical, chemical, and

biological properties. Consequently, a single IUPAC name for C10H11Br2Cl is a chemical

impossibility.

This guide provides a comprehensive framework for systematically assigning IUPAC names to

various isomers of C10H11Br2Cl. We will explore representative examples from different

structural classes, elucidating the rigorous logic of the IUPAC nomenclature system. This

exploration is designed for researchers, scientists, and drug development professionals who

require a deep and practical understanding of chemical nomenclature.

Pillar 1: The Foundation of IUPAC Nomenclature
The International Union of Pure and Applied Chemistry (IUPAC) has established a set of rules

to assign a unique and unambiguous name to every organic compound. This systematic

approach is crucial for clear communication in science and industry. The fundamental steps in

naming a compound involve:

Identifying the Parent Structure: This is typically the longest continuous carbon chain or the

principal ring system in the molecule.
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Identifying and Naming Substituents: Any atoms or groups of atoms attached to the parent

structure are considered substituents.

Numbering the Parent Structure: The parent chain or ring is numbered to assign the lowest

possible locants (numbers) to the substituents.

Assembling the Name: The full name is constructed by arranging the substituent names in

alphabetical order, preceded by their locants, and followed by the name of the parent

structure.

Pillar 2: Case Studies in C10H11Br2Cl Isomer
Nomenclature
To illustrate the application of these principles, we will now systematically name three distinct

isomers of C10H11Br2Cl: an aromatic isomer, a cyclic aliphatic isomer, and an acyclic aliphatic

isomer.

Case Study 1: Aromatic Isomer - 1-(2,4-Dibromo-5-
chlorophenyl)ethane
Aromatic compounds based on a benzene ring are common scaffolds in medicinal chemistry.

Let us consider an ethylbenzene derivative.

Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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